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Compound of Interest

Compound Name: 11-Bromo-1-undecene

Cat. No.: B109033

Essential Safety and Handling Guide for 11-Bromo-
1-undecene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 11-
Bromo-1-undecene (CAS No. 7766-50-9). Adherence to these procedures is critical to ensure

personnel safety and proper disposal.

l. Quantitative Data Summary

While specific quantitative toxicity data such as LD50 and LC50 values for 11-Bromo-1-
undecene are not readily available in standard safety databases, the existing information
consistently indicates that it is not classified as acutely toxic.[1] The primary hazards are its
irritant properties.
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Property Value Reference
Physical State Liquid [2][3][4][5][6]
Appearance Colorless to pale yellow

Molecular Formula C11H21Br [7]
Molecular Weight 233.19 g/mol [41[7]

Boiling Point 149-150 °C at 35 mmHg [4]

Density 1.063 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F)

Insoluble in water. Soluble in
Solubility organic solvents like alcohols

and ethers.

H315: Causes skin irritation.
H319: Causes serious eye

GHS Hazard Statements o [11[41151[7]
irritation. H335: May cause

respiratory irritation.

Store in a cool, dry, well-
Storage ventilated area away from [3]

strong oxidizing agents.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 11-Bromo-1-undecene to
mitigate its irritant effects.
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PPE Category

Specification

Hand Protection

Chemical-resistant gloves: Neoprene or Nitrile
gloves are recommended. Ensure gloves are
inspected for integrity before each use. Do not

use latex gloves for chemical protection.

Eye Protection

Safety glasses with side shields or chemical
safety goggles. A face shield should be worn in

situations with a high risk of splashing.

Body Protection

A laboratory coat is required. For larger
quantities or when splashing is likely, a
chemical-resistant apron should be worn over

the lab coat.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. If a fume hood is not
available or ventilation is inadequate, a NIOSH-
approved respirator with an organic vapor

cartridge is necessary.[3]

lll. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 11-Bromo-1-undecene in a laboratory setting.

o Preparation and Precautionary Measures:

o Ensure a calibrated and certified chemical fume hood is used for all manipulations.

o Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

o Assemble all necessary equipment and reagents before starting the experiment to

minimize movement and potential for spills.

o Ensure a spill kit appropriate for halogenated organic compounds is available.

e Donning Personal Protective Equipment (PPE):
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o Put on a laboratory coat.

o Don safety glasses or goggles.

o Wash and dry hands thoroughly before putting on the appropriate chemical-resistant
gloves (Neoprene or Nitrile).

e Chemical Handling:

o

Conduct all transfers and manipulations of 11-Bromo-1-undecene inside the chemical
fume hood.

o

Use caution when opening the container to avoid splashing.

[¢]

Use a calibrated pipette or a similar precision dispensing tool for transferring the liquid.
Avoid pouring directly from large containers when possible.

[¢]

Keep the container of 11-Bromo-1-undecene sealed when not in use.
e Post-Handling Procedures:

o Upon completion of the work, securely cap the 11-Bromo-1-undecene container and any
waste containers.

o Wipe down the work area within the fume hood with an appropriate solvent and then
decontaminate with soap and water.

o Remove gloves using a technique that avoids skin contact with the exterior of the glove
and dispose of them in the designated hazardous waste stream.

o Wash hands thoroughly with soap and water after removing gloves.

o Remove lab coat and eye protection.

IV. Disposal Plan

Proper disposal of 11-Bromo-1-undecene and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Segregation:

o All waste containing 11-Bromo-1-undecene must be collected in a dedicated, properly
labeled hazardous waste container.

o This waste stream is classified as halogenated organic waste. Do not mix with non-
halogenated organic waste, as this significantly increases disposal costs and complexity.

o Solid waste, such as contaminated gloves, pipette tips, and absorbent materials, should
be collected in a separate, clearly labeled solid hazardous waste container.

e Waste Container Management:
o Use a chemically compatible container with a secure screw-top cap.

o The container must be labeled with "Hazardous Waste," the full chemical name "11-
Bromo-1-undecene,” and the associated hazards (Irritant).

o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory,
preferably in secondary containment.

» Disposal Procedure:
o Do not dispose of 11-Bromo-1-undecene down the drain.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

V. Emergency Procedures: Spill and Exposure

In Case of a Spill:

o Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.
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 Isolate: If it can be done without risk, close the sash of the fume hood where the spill
occurred.

e Report: Notify your laboratory supervisor and your institution's EHS department.
e Cleanup:

o For small spills within a fume hood, trained personnel wearing appropriate PPE may clean
it up.

o Use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill absorbent
for solvents) to contain and absorb the spill.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
hazardous waste container.

o Decontaminate the spill area with soap and water.

o For large spills or spills outside of a fume hood, evacuate the laboratory, close the doors,
and wait for the emergency response team.

In Case of Personal Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[3] Remove contaminated clothing while under the safety shower. Seek
immediate medical attention.

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency
eyewash station, holding the eyelids open.[3] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

For all exposures, provide the Safety Data Sheet (SDS) for 11-Bromo-1-undecene to the
responding medical personnel.
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Caption: Workflow for the safe handling and disposal of 11-Bromo-1-undecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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